4-Ethynylfuran-2-carbaldehyde

• Molecular Formula: C7H4O2
• Molecular Weight: 120.10 g/mol
• IUPAC Name: 4-ethynylfuran-2-carbaldehyde
• InChI: InChI=1S/C7H4O2/c1-2-6-3-7(4-8)9-5-6/h1,3-5H
• InChI Key: VFQJSPHGRICNDR-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=COC(=C1)C=O

Description

4-Ethynylfuran-2-carbaldehyde is a useful research compound. Its molecular formula is C7H4O2 and its molecular weight is 120.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1 mol/L-TBAF-THF solution (3.4 mL) was added dropwise, under ice cooling, to a mixture of 4-[(triisopropylsilanyl)ethynyl]furan-2-carbaldehyde (0.63 g) as obtained in Example 24-(1), THF (3.0 mL) and acetic acid (0.20 mL) over the course of 1.5 hours. Diethyl ether and water were added to the reaction mixture, and the mixture was adjusted to pH 5 with a saturated aqueous solution of ammonium chloride to isolate the organic layer. The extract was washed with brine, and the solvent was distilled off under reduced pressure. The resulting residue was purified by OH type silica gel column chromatography (gradient elution with hexane/ethyl acetate=100/0→80/20) to obtain 4-ethynylfuran-2-carbaldehyde (brown solid) (0.22 g, 80%).